Cas no 91060-95-6 (4-hydroxy-2,3,5-trimethylbenzaldehyde)

4-hydroxy-2,3,5-trimethylbenzaldehyde structure
91060-95-6 structure
Product Name:4-hydroxy-2,3,5-trimethylbenzaldehyde
CAS No:91060-95-6
MF:C10H12O2
MW:164.201083183289
CID:1967490
PubChem ID:10899021
Update Time:2025-04-21

4-hydroxy-2,3,5-trimethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 4-hydroxy-2,3,5-trimethyl-
    • 2,3,5-trimethyl-4-hydroxybenzaldehyde
    • 4-hydroxy-2,3,5-trimethylbenzaldehyde
    • 91060-95-6
    • LRRULYRVDZNOOF-UHFFFAOYSA-N
    • DB-337848
    • Z1436537391
    • SCHEMBL2457983
    • AKOS019823384
    • 2,3,5-trimethyl-4-hydroxy-benzaldehyde
    • EN300-1276821
    • Inchi: 1S/C10H12O2/c1-6-4-9(5-11)7(2)8(3)10(6)12/h4-5,12H,1-3H3
    • InChI Key: LRRULYRVDZNOOF-UHFFFAOYSA-N
    • SMILES: OC1=C(C)C=C(C=O)C(C)=C1C

Computed Properties

  • Exact Mass: 164.083729621g/mol
  • Monoisotopic Mass: 164.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 37.3Ų

4-hydroxy-2,3,5-trimethylbenzaldehyde Pricemore >>

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